Cas no 66516-46-9 (phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1))

• Product Name: phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1)
• CAS No: 66516-46-9
• MF: C₂₁H₁₅N₃O₆
• MW: 405.360305070877
• CID: 863351
• Update Time: 2024-03-06

phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties

Names and Identifiers

• phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene(1:1)
• Phenanthrene, compd. with 2-methyl-1,3,5-trinitrobenzene (1:1)

• Inchi： 1S/C14H10.C7H5N3O6/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)13;1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h1-10H;2-3H,1H3
• InChI Key： ZFFLHKPFXHBBFZ-UHFFFAOYSA-N
• SMILES： C12C=CC=CC1=CC=C1C=CC=CC=21.N(C1C=C(N(=O)=O)C=C(N(=O)=O)C=1C)(=O)=O

Computed Properties

• Exact Mass: 405.09615

Experimental Properties

• PSA: 129.42